![molecular formula C11H13NO4 B020222 Methyl 2-[(2-methoxy-2-oxoethyl)amino]benzoate CAS No. 13622-59-8](/img/structure/B20222.png)
Methyl 2-[(2-methoxy-2-oxoethyl)amino]benzoate
Overview
Description
“Methyl 2-[(2-methoxy-2-oxoethyl)amino]benzoate” is a chemical compound with the CAS Number: 716-43-8 . It has a molecular weight of 208.21 . The IUPAC name for this compound is “methyl 2- (2-methoxy-2-oxoethyl)benzoate” and its InChI code is "1S/C11H12O4/c1-14-10 (12)7-8-5-3-4-6-9 (8)11 (13)15-2/h3-6H,7H2,1-2H3" .
Molecular Structure Analysis
The molecular formula of this compound is C11H12O4 . The exact mass of the compound is 223.08445790 g/mol and the monoisotopic mass is 223.08445790 g/mol .Physical And Chemical Properties Analysis
This compound is a low melting solid . It should be stored at 2-8°C . The compound has a rotatable bond count of 6 . Its topological polar surface area is 64.6 Ų .Scientific Research Applications
However, similar compounds have been used in several domains such as biochemistry, enzymology, medicine (antibiotics, antiviral, antiprotozoal, cardiovascular tissues, neuroexcitatory), industry agrochemical (herbicides, fungicides, regulating of plant growth) in addition to their important utility in asymmetric synthesis .
- Biochemistry & Enzymology : Some similar compounds are used in biochemistry and enzymology .
- Medicine : They are used in the production of antibiotics, antiviral, antiprotozoal drugs, and in cardiovascular tissues and neuroexcitatory research .
- Agrochemical Industry : These compounds are used in the production of herbicides, fungicides, and in regulating plant growth .
- Asymmetric Synthesis : They have important utility in asymmetric synthesis .
Safety And Hazards
properties
IUPAC Name |
methyl 2-[(2-methoxy-2-oxoethyl)amino]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c1-15-10(13)7-12-9-6-4-3-5-8(9)11(14)16-2/h3-6,12H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUIUXLUVFCMOIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CNC1=CC=CC=C1C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20409415 |
Source
|
| Record name | Methyl 2-[(2-methoxy-2-oxoethyl)amino]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20409415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(2-methoxy-2-oxoethyl)amino]benzoate | |
CAS RN |
13622-59-8 |
Source
|
| Record name | Methyl 2-[(2-methoxy-2-oxoethyl)amino]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20409415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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